Cas no 1334101-55-1 (2-(3-ethyl-4H-1,2,4-triazol-4-yl)ethan-1-amine)
2-(3-ethyl-4H-1,2,4-triazol-4-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-ethyl-4H-1,2,4-triazol-4-yl)ethan-1-amine
- 4H-1,2,4-Triazole-4-ethanamine, 3-ethyl-
-
- MDL: MFCD20502087
- Inchi: 1S/C6H12N4/c1-2-6-9-8-5-10(6)4-3-7/h5H,2-4,7H2,1H3
- InChI Key: OOZOFPDFTSJLNF-UHFFFAOYSA-N
- SMILES: N1(C=NN=C1CC)CCN
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 95.7
- XLogP3: -0.7
- Topological Polar Surface Area: 56.7
2-(3-ethyl-4H-1,2,4-triazol-4-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-93599-0.05g |
2-(3-ethyl-4H-1,2,4-triazol-4-yl)ethan-1-amine |
1334101-55-1 | 0.05g |
$162.0 | 2023-09-01 | ||
| Enamine | EN300-93599-0.1g |
2-(3-ethyl-4H-1,2,4-triazol-4-yl)ethan-1-amine |
1334101-55-1 | 0.1g |
$241.0 | 2023-09-01 | ||
| Enamine | EN300-93599-0.25g |
2-(3-ethyl-4H-1,2,4-triazol-4-yl)ethan-1-amine |
1334101-55-1 | 0.25g |
$347.0 | 2023-09-01 | ||
| Enamine | EN300-93599-0.5g |
2-(3-ethyl-4H-1,2,4-triazol-4-yl)ethan-1-amine |
1334101-55-1 | 0.5g |
$546.0 | 2023-09-01 | ||
| Enamine | EN300-93599-1.0g |
2-(3-ethyl-4H-1,2,4-triazol-4-yl)ethan-1-amine |
1334101-55-1 | 1.0g |
$699.0 | 2023-02-11 | ||
| Enamine | EN300-93599-2.5g |
2-(3-ethyl-4H-1,2,4-triazol-4-yl)ethan-1-amine |
1334101-55-1 | 2.5g |
$1370.0 | 2023-09-01 | ||
| Enamine | EN300-93599-5.0g |
2-(3-ethyl-4H-1,2,4-triazol-4-yl)ethan-1-amine |
1334101-55-1 | 5.0g |
$2028.0 | 2023-02-11 | ||
| Enamine | EN300-93599-10.0g |
2-(3-ethyl-4H-1,2,4-triazol-4-yl)ethan-1-amine |
1334101-55-1 | 10.0g |
$3007.0 | 2023-02-11 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01096808-1g |
2-(3-Ethyl-4H-1,2,4-triazol-4-yl)ethan-1-amine |
1334101-55-1 | 95% | 1g |
¥3325.0 | 2023-04-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01096808-5g |
2-(3-Ethyl-4H-1,2,4-triazol-4-yl)ethan-1-amine |
1334101-55-1 | 95% | 5g |
¥9639.0 | 2023-04-03 |
2-(3-ethyl-4H-1,2,4-triazol-4-yl)ethan-1-amine Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on 2-(3-ethyl-4H-1,2,4-triazol-4-yl)ethan-1-amine
Introduction to 2-(3-ethyl-4H-1,2,4-triazol-4-yl)ethan-1-amine (CAS No. 1334101-55-1) and Its Emerging Applications in Chemical Biology
2-(3-ethyl-4H-1,2,4-triazol-4-yl)ethan-1-amine, identified by the CAS number 1334101-55-1, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a triazolyl moiety linked to an ethylamine backbone, exhibits a unique combination of chemical properties that make it a promising candidate for various biological applications. The presence of the triazole ring and the ethylamine substituent not only contributes to its distinct molecular architecture but also opens up diverse possibilities for its utility in drug discovery and molecular recognition.
The triazole core is a well-studied heterocyclic compound known for its stability and versatility in medicinal chemistry. Its incorporation into 2-(3-ethyl-4H-1,2,4-triazol-4-yl)ethan-1-amine enhances the compound's potential as a scaffold for developing bioactive molecules. The ethylamine group, on the other hand, provides a basic nitrogen atom that can participate in hydrogen bonding interactions, making this compound an attractive candidate for designing ligands that interact with biological targets. The synergistic effect of these structural features has positioned 2-(3-ethyl-4H-1,2,4-triazol-4-yl)ethan-1-amine as a compound of interest in the development of novel therapeutic agents.
In recent years, there has been growing interest in exploring the pharmacological potential of triazole-containing compounds. The triazole ring is known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. For instance, studies have shown that triazole derivatives can inhibit the growth of various bacterial strains by interfering with their cell wall synthesis or metabolic pathways. Similarly, in cancer research, triazole-based compounds have been investigated for their ability to target specific enzymes involved in tumor progression. The structural motif present in 2-(3-ethyl-4H-1,2,4-triazol-4-y)ethan-l-am ine aligns with this trend, making it a valuable asset in the quest for new chemotherapeutic strategies.
The ethylamine substituent in this compound further extends its biological relevance. Ethylamine derivatives are commonly found in natural products and have been shown to possess a wide range of biological activities. For example, some ethylamine-based compounds exhibit vasodilatory effects by interacting with vascular smooth muscle receptors. Additionally, ethylamine derivatives have been explored as intermediates in the synthesis of bioactive molecules targeting neurological disorders. The combination of these features in 2-(3-e t h y l - 4 H - 1 , 2 , 4 - t r i a z o l - 4 - y l ) e t h a n - 1 - a m i n e suggests potential applications not only in oncology but also in neurology and other therapeutic areas.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting experimental validation. This approach has been particularly useful in identifying novel scaffolds like 2-(3-et h y l - 4 H - 1 , 2 , 4 - t r i a z o l - 4 - y l ) e t h a n - 1 - a m i n e. By leveraging molecular docking simulations and virtual screening techniques, scientists can assess how this compound interacts with various biological targets such as enzymes and receptors. Preliminary studies using these computational methods have hinted at its potential as an inhibitor of certain kinases implicated in cancer cell proliferation. These findings provide a strong rationale for further experimental investigation.
In vitro studies have begun to unravel the mechanistic aspects of 2-(3-e t h y l - 4 H - 1 , 2 , 4 - t r i a z o l - 4 - y l ) e t h a n - 1 - a m i n e's biological activity. Researchers have observed that this compound can modulate the activity of specific enzymes by competing with natural substrates or by inducing conformational changes in the enzyme active site. Such interactions could lead to inhibition of pathways critical for disease progression. Moreover, the stability of the triazole ring under physiological conditions makes this compound suitable for long-term therapeutic applications. Unlike some heterocyclic compounds that undergo rapid degradation upon administration, triazole derivatives are known to maintain their integrity within biological systems.
The synthesis of 2-(3-e t h y l - 4 H - 1 , 2 , 4 - t r i a z o l - 4 - y l ) e t h a n - 1 - a m i n e has also been optimized to ensure high yield and purity. Modern synthetic methodologies allow for efficient construction of complex molecular frameworks while minimizing side reactions. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have enabled researchers to obtain high-quality samples suitable for biological testing. These advancements underscore the feasibility of large-scale production if future clinical trials demonstrate promising results.
The broader implications of studying compounds like 2-(3-e t h y l - 4 H - 1 , 2 , 4 - t r i a z o l - 4 - y l ) e t h a n - 1 - a m i n e extend beyond individual therapeutic applications. They contribute to our fundamental understanding of how molecular structure influences biological activity—a cornerstone principle in drug design. By exploring such compounds, scientists can identify new chemical motifs that may be exploited to develop next-generation drugs with improved efficacy and reduced side effects.
As research progresses, it is anticipated that collaborations between chemists and biologists will further elucidate the potential of CAS No.13341o1-o5-o5-o5-o5-o5-o55-o55-o55-o55-o55-o55-o55-o55-. Future studies may focus on understanding how modifications to the molecule's structure can enhance its pharmacological profile or explore its interactions with other biological targets beyond those initially investigated.
1334101-55-1 (2-(3-ethyl-4H-1,2,4-triazol-4-yl)ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)